Cyclopenta-1,3-diene;cyclopenta-1,4-dien-1-ylmethyl(triphenyl)phosphanium;iron(2+)

• IUPAC Name: cyclopenta-1,3-diene;cyclopenta-1,4-dien-1-ylmethyl(triphenyl)phosphanium;iron(2+)
• InChI: InChI=1S/C24H21P.C5H5.Fe/c1-4-14-22(15-5-1)25(20-21-12-10-11-13-21,23-16-6-2-7-17-23)24-18-8-3-9-19-24;1-2-4-5-3-1;/h1-19H,20H2;1-5H;/q;-1;+2
• InChI Key: BTZKDJUVOAHWLQ-UHFFFAOYSA-N
• Canonical SMILES: [CH-]1C=CC=C1.[CH-]1C=CC(=C1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Fe+2]
• Molecular Formula: C29H26FeP+
• DSSTOX Substance ID: DTXSID90424291
• Molecular Weight: 461.3 g/mol
• CAS RN: 32914-67-3

Description

Cyclopenta-1,3-diene is an organic compound with the formula C5H6. It is a colorless liquid with a strong and unpleasant odor. At room temperature, this cyclic diene dimerizes over the course of hours to give dicyclopentadiene via a Diels–Alder reaction. This dimer can be restored by heating to give the monomer.

Synthesis Analysis

Cyclopentadiene production is usually not distinguished from dicyclopentadiene since they interconvert. They are obtained from coal tar (about 10–20 g/tonne) and by steam cracking of naphtha (about 14 kg/tonne).

Molecular Structure Analysis

Cyclopentadiene has a planar molecular shape. The conjugated sp2 carbons of the original structure are not cyclic. Nonetheless, its allowed resonance is given in B, and therefore, cyclopent-2,4-dien-1-one is considered to be antiaromatic.

Chemical Reactions Analysis

Cyclopentadiene is a very unstable compound and reacts with itself in a Diels-Alder reaction to give a more stable dimer, resembling cyclopentadiene. All attempts to synthesize cyclopenta-2,4-dien-1-one have failed and yielded only a dimerization product.

Physical And Chemical Properties Analysis

Cyclopenta-1,3-diene has a molar mass of 66.103 g·mol −1. It is insoluble in water and has a density of 0.802 g cm −3. Its melting point is −90 °C and boiling point ranges from 39 to 43 °C.

Mechanism of Action

The degenerate sigmatropic migration of Si (Me) 3 is found to be the dominant factor with a Gibbs free energy of activation of 13.2 kcal mol −1.

Safety and Hazards

Cyclopenta-1,3-diene is a flammable liquid. Its vapor has anesthetic properties and can suppress the central nervous system and damage the liver and blood, causing symptoms similar to benzene poisoning. In the workplace, good ventilation should be ensured, and operators should wear protective equipment.

Future Directions

The synthesis of cyclopenta-1,3-diene can be improved by using cyclopentene or cyclopentane as raw materials, with active alumina, chromium oxide, and potassium oxide as catalysts. The reaction temperature is 600°C, under a pressure of 2666～3333Pa.